methyl 2-[1-(4-methylbenzoyl)-1,2,3,4-tetrahydroquinoline-6-amido]benzoate

• IUPAC Name: N-(2-chlorophenyl)-1-(4-methylbenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C24H21ClN2O2/c1-16-8-10-17(11-9-16)24(29)27-14-4-5-18-15-19(12-13-22(18)27)23(28)26-21-7-3-2-6-20(21)25/h2-3,6-13,15H,4-5,14H2,1H3,(H,26,28)
• InChI Key: KSSMPPUMDLHRMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCCC3=C2C=CC(=C3)C(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C24H21ClN2O2
• Molecular Weight: 404.9 g/mol

Description

The compound “methyl 2-[1-(4-methylbenzoyl)-1,2,3,4-tetrahydroquinoline-6-amido]benzoate” is a complex organic molecule. It contains a tetrahydroquinoline core, which is a common structure in many biologically active compounds. The molecule also contains amide and ester functional groups, which could influence its reactivity and potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrahydroquinoline ring, amide, and ester functional groups would likely have a significant impact on the compound’s three-dimensional structure and its chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the reactivity of its functional groups. For example, the amide and ester groups could potentially undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and ester groups could affect its solubility in different solvents.

Mechanism of Action

Without specific experimental data or literature, it’s difficult to predict the exact mechanism of action of this compound. If it’s biologically active, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and any potential biological activity. This could include in vitro and in vivo studies to investigate its mechanism of action.